7-isobutyl-1-(2-methoxyethyl)-3-methyl-8-(3,4,5-trimethyl-1H-pyrazol-1-yl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 1-(2-methoxyethyl)-3-methyl-7-(2-methylpropyl)-8-(3,4,5-trimethylpyrazol-1-yl)purine-2,6-dione
• InChI: InChI=1S/C19H28N6O3/c1-11(2)10-24-15-16(20-18(24)25-14(5)12(3)13(4)21-25)22(6)19(27)23(17(15)26)8-9-28-7/h11H,8-10H2,1-7H3
• InChI Key: XRHNREUIMKZZDP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(N=C1C)C2=NC3=C(N2CC(C)C)C(=O)N(C(=O)N3C)CCOC)C
• Molecular Formula: C19H28N6O3
• Molecular Weight: 388.5 g/mol
• CAS No.: 1013763-04-6

Description

7-isobutyl-1-(2-methoxyethyl)-3-methyl-8-(3,4,5-trimethyl-1H-pyrazol-1-yl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C19H28N6O3 and its molecular weight is 388.472. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Structural Analyses

• Research on polyisoprenylated benzophenones, which share a complexity with the given compound, focuses on isolation, structural elucidation, and synthesis techniques, often aiming at understanding the biological implications of these molecules. For example, the study on "(1S,5R,7R,30S)-14-Deoxyisogarcinol" demonstrates the importance of spectroscopic methods in determining molecular structure and the potential for bioactive compound discovery from natural sources (Kaur, Vasudev, & Chattopadhyay, 2012).

Biological Properties and Activity

• Studies involving heterocyclic compounds, such as purine and pyrimidine analogues, frequently explore their biological activities, including their potential as anticancer, antiviral, or analgesic agents. For instance, research on "Analgesic activity of new 8-methoxy-1,3-dimethyl-2,6-dioxo-purin-7-yl derivatives with carboxylic, ester or amide moieties" showcases the exploration of novel compounds for analgesic and anti-inflammatory properties, highlighting the therapeutic potential of such molecules (Zygmunt, Chłoń-Rzepa, Sapa, & Pawłowski, 2015).

Antioxidant and Antityrosinase Activities

• The search for molecules with antioxidant and antityrosinase activities is a significant area of interest, especially for compounds that may serve as therapeutic agents or in cosmetic applications. The study on "Tyrosinase inhibition potency of phthalimide derivatives: crystal structure, Hirshfeld surface analysis and molecular docking studies" exemplifies efforts to identify compounds with specific enzyme inhibitory activity, providing a basis for the development of new drugs or cosmetic ingredients (Then et al., 2018).